4-(3-Ethoxyphenyl)-3-fluorophenol, 95%

• IUPAC Name: 4-(3-ethoxyphenyl)-3-fluorophenol
• InChI: InChI=1S/C14H13FO2/c1-2-17-12-5-3-4-10(8-12)13-7-6-11(16)9-14(13)15/h3-9,16H,2H2,1H3
• InChI Key: FHABCISDQOZFHP-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC(=C1)C2=C(C=C(C=C2)O)F
• Molecular Formula: C14H13FO2
• DSSTOX Substance ID: DTXSID90684272
• Molecular Weight: 232.25 g/mol
• CAS No.: 1261996-04-6

Description

4-(3-Ethoxyphenyl)-3-fluorophenol, 95% (4-EPF-95%) is a synthetic compound used in a wide range of scientific research applications. It is a colorless, crystalline solid with a melting point of about 80°C and a boiling point of about 250°C. 4-EPF-95% is a versatile compound that has been used in a variety of fields, including biochemistry, physiology, pharmacology, and toxicology. It has been studied for its potential to inhibit certain enzymes, and for its ability to interact with other molecules in a variety of ways.

Scientific Research Applications

4-EPF-95% has been used in a variety of scientific research applications. It has been studied for its potential to inhibit certain enzymes, such as tyrosinase and acetylcholinesterase. It has also been used in the study of membrane proteins, as it has been shown to interact with them in a variety of ways. Additionally, 4-EPF-95% has been used in the study of cell signaling pathways, as it has been shown to interact with certain proteins involved in these pathways.

Mechanism of Action

The exact mechanism of action of 4-EPF-95% is not fully understood. However, it is believed to interact with certain proteins in a variety of ways. For example, it has been shown to inhibit certain enzymes, such as tyrosinase and acetylcholinesterase, by binding to their active sites. Additionally, it has been shown to interact with certain membrane proteins, and it is believed to interact with certain cell signaling pathways.
Biochemical and Physiological Effects
The biochemical and physiological effects of 4-EPF-95% are not fully understood. However, it has been studied for its potential to inhibit certain enzymes, such as tyrosinase and acetylcholinesterase. Additionally, it has been studied for its potential to interact with certain membrane proteins, as well as its potential to interact with certain cell signaling pathways.

Advantages and Limitations for Lab Experiments

The use of 4-EPF-95% in lab experiments has several advantages. It is relatively easy to synthesize, and it is relatively stable in a variety of solvents. Additionally, it has been shown to interact with certain proteins in a variety of ways, making it a useful tool for studying these proteins. However, there are also some limitations to the use of 4-EPF-95% in lab experiments. It is not as soluble in water as some other compounds, and it is relatively expensive.

Future Directions

There are a number of potential future directions for the use of 4-EPF-95%. For example, it could be used to further study the mechanisms of action of certain enzymes, as well as the interaction of certain proteins with cell signaling pathways. Additionally, it could be used to study the effects of certain drugs on these pathways, as well as the effects of certain environmental toxins. It could also be used to study the effects of certain dietary supplements on these pathways, as well as the effects of certain dietary components. Finally, it could be used to study the effects of certain genetic mutations on these pathways.

Synthesis Methods

4-EPF-95% is synthesized using a two-step reaction. In the first step, 3-ethoxyphenol is reacted with anhydrous aluminum chloride in an inert solvent such as dichloromethane. This reaction yields 4-ethoxyphenol, which is then reacted with 3-fluorobenzoyl chloride in dichloromethane in the presence of triethylamine. This yields the desired product, 4-EPF-95%.